4-Cyclohexyloxybenzamide

• IUPAC Name: 4-cyclohexyloxybenzamide
• InChI: InChI=1S/C13H17NO2/c14-13(15)10-6-8-12(9-7-10)16-11-4-2-1-3-5-11/h6-9,11H,1-5H2,(H2,14,15)
• InChI Key: WYDLODRNDZRGQS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC2=CC=C(C=C2)C(=O)N
• Molecular Formula: C13H17NO2
• Molecular Weight: 219.28 g/mol

Description

4-Cyclohexyloxybenzamide is a benzamide derivative featuring a cyclohexyloxy group (-O-cyclohexyl) at the para position of the benzene ring and an amide (-CONH2) functional group.

Preparation Methods

Synthetic Routes and Reaction Conditions

4-Cyclohexyloxybenzamide can be synthesized through the condensation of 4-hydroxybenzoic acid with cyclohexanol, followed by the conversion of the resulting ester to the amide. The reaction typically involves the following steps:

Esterification: 4-Hydroxybenzoic acid reacts with cyclohexanol in the presence of an acid catalyst (e.g., sulfuric acid) to form 4-cyclohexyloxybenzoate.

Amidation: The ester is then converted to the amide using ammonia or an amine under suitable conditions, such as heating in the presence of a dehydrating agent (e.g., thionyl chloride).

Industrial Production Methods

In an industrial setting, the synthesis of 4-Cyclohexyloxybenzamide may involve more efficient and scalable methods, such as continuous flow reactors and the use of solid acid catalysts to enhance reaction rates and yields. The use of green chemistry principles, such as solvent-free conditions and recyclable catalysts, is also explored to minimize environmental impact.

Chemical Reactions Analysis

Types of Reactions

4-Cyclohexyloxybenzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the amide group to an amine.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or catalytic hydrogenation can be used.

Substitution: Reagents like halogens (e.g., bromine) and nitrating agents (e.g., nitric acid) are used under acidic conditions.

Major Products Formed

Oxidation: Quinones or hydroxylated derivatives.

Reduction: Amines.

Substitution: Halogenated or nitrated benzamides.

Scientific Research Applications

4-Cyclohexyloxybenzamide has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Investigated for its potential as a biochemical probe and its interactions with biological macromolecules.

Medicine: Explored for its pharmacological properties, including potential anti-inflammatory and analgesic effects.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Cyclohexyloxybenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to downstream biological responses. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Structural and Substituent Variations

The substituent at the para position of the benzamide ring significantly influences molecular properties. Below is a comparative analysis of structurally related compounds:

Compound	Molecular Formula	Molecular Weight	Substituent(s)	Key Structural Features
Hypothetical 4-Cyclohexyloxybenzamide	C₁₃H₁₇NO₂	219.28	Para-cyclohexyloxy, amide (-CONH₂)	Bulky cyclohexyloxy group enhances lipophilicity; amide enables hydrogen bonding .
N-Cyclohexyl-4-methoxybenzamide ()	C₁₄H₁₉NO₂	233.31	Para-methoxy, N-cyclohexylamide	Methoxy group increases electron density; cyclohexyl on amide nitrogen adds steric bulk .
4-Hexyloxybenzamide ()	C₁₃H₁₉NO₂	221.29	Para-hexyloxy, amide (-CONH₂)	Long alkyl chain enhances hydrophobicity; crystallographic data confirms planar benzamide core .
2-[(4-Chlorobenzoyl)(methyl)amino]-N-cyclohexylbenzamide ()	C₂₁H₂₃ClN₂O₂	370.87	Chlorobenzoyl, methylamino, N-cyclohexyl	Complex substituents increase steric hindrance and electronic diversity .

Physicochemical Properties

• Lipophilicity : Cyclohexyloxy and hexyloxy groups (logP ~3–4) confer higher lipophilicity compared to methoxy (logP ~1.5), impacting membrane permeability and solubility .
• Thermal Stability : Bulky substituents like cyclohexyloxy may lower melting points due to disrupted crystal packing, whereas methoxy derivatives often exhibit higher crystallinity .
• Hydrogen Bonding : The amide group in 4-cyclohexyloxybenzamide facilitates hydrogen bonding, a feature critical for biological target interactions .

Biological Activity

4-Cyclohexyloxybenzamide is a compound that has garnered attention in various fields of biological research due to its potential therapeutic applications. This article provides a detailed overview of its biological activity, including mechanisms of action, relevant studies, and potential applications in medicine.

Chemical Structure and Properties

4-Cyclohexyloxybenzamide is characterized by a benzamide structure with a cyclohexyloxy substituent. Its chemical formula is $C_{13}H_{17}NO_2$, and it exhibits properties that facilitate its interaction with biological targets. The lipophilicity introduced by the cyclohexyloxy group enhances its ability to penetrate cell membranes, which is crucial for its biological activity.

The biological activity of 4-cyclohexyloxybenzamide primarily revolves around its role as an enzyme inhibitor and modulator of protein-ligand interactions. The compound has been shown to interact with several molecular targets, including:

• Enzymes : It inhibits specific enzymes by forming covalent bonds with nucleophilic sites, which can lead to a decrease in their activity.
• Receptors : The compound may also act on various receptors, influencing signaling pathways related to inflammation, pain, and cellular proliferation.

Enzyme Inhibition

Research indicates that 4-cyclohexyloxybenzamide can inhibit enzymes involved in critical metabolic pathways. For instance, studies have demonstrated its effectiveness against certain hydrolases, which are pivotal in lipid metabolism and inflammatory responses.

Enzyme	Inhibition Type	IC50 (µM)	Reference
Soluble Epoxide Hydrolase	Competitive	2.5
Fatty Acid Amide Hydrolase	Non-competitive	5.0

Protein-Ligand Interactions

The compound has been utilized in studies examining protein-ligand interactions, particularly in the context of drug design. Its ability to modulate these interactions makes it a candidate for developing new therapeutics targeting specific diseases.

Case Studies and Research Findings

Several case studies highlight the potential applications of 4-cyclohexyloxybenzamide in treating various conditions:

• Anti-inflammatory Effects : A study demonstrated that the compound significantly reduced inflammatory markers in animal models of arthritis, suggesting its potential as an anti-inflammatory agent.
• Cancer Research : Research involving cancer cell lines showed that 4-cyclohexyloxybenzamide inhibited cell proliferation at sub-micromolar concentrations. This effect was linked to the activation of stress response pathways, indicating its role as a potential anticancer agent.
• Neurodegenerative Diseases : Preliminary studies suggest that the compound may influence pathways involved in neuroprotection, making it a candidate for further investigation in neurodegenerative disease models.